Cas no 120362-26-7 (1H-1,2,4-Triazole-3-carboximidicacid, 1-b-D-ribofuranosyl-, ethyl ester)

• Product Name: 1H-1,2,4-Triazole-3-carboximidicacid, 1-b-D-ribofuranosyl-, ethyl ester
• CAS No: 120362-26-7
• MF: C₁₀H₁₆N₄O₅
• MW: 272.257842063904
• CID: 165261
• PubChem ID: 129127
• Update Time: 2025-04-19

1H-1,2,4-Triazole-3-carboximidicacid, 1-b-D-ribofuranosyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboximidicacid, 1-b-D-ribofuranosyl-, ethyl ester
• ethyl 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,4-triazole-3-carboximidate
• ethyl 1-ribofuranosyl-1,2,4-triazole-3-carboximidate
• 1H-1,2,4-Triazole-3-carboximidic acid, 1-beta-D-ribofuranosyl-, ethyl ester
• ERTC
• ethyl 1-(beta-D-ribofuranosyl)-1H-1,2,4-triazole-3-carboximidoate
• Ethyl 1-pentofuranosyl-1H-1,2,4-triazole-3-carboximidate
• DTXSID70923358
• SCHEMBL10428124
• 120362-26-7

• Inchi： 1S/C10H16N4O5/c1-2-18-8(11)9-12-4-14(13-9)10-7(17)6(16)5(3-15)19-10/h4-7,10-11,15-17H,2-3H2,1H3/t5-,6-,7-,10-/m1/s1
• InChI Key： TWCGLLOGIJJUGJ-DAGMQNCNSA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]1CO)O)O)N1C=NC(C(=N)OCC)=N1

Computed Properties

• Exact Mass: 272.11218
• Monoisotopic Mass: 272.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.4
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.72
• Boiling Point: 527.5°Cat760mmHg
• Flash Point: 272.8°C
• Refractive Index: 1.696
• PSA: 133.71